Cas no 2090480-15-0 (2-(Difluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-4-amine)
![2-(Difluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-4-amine structure](https://www.kuujia.com/scimg/cas/2090480-15-0x500.png)
2-(Difluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-4-amine Chemical and Physical Properties
Names and Identifiers
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- 2-(Difluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-4-amine
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- Inchi: 1S/C8H11F2N3/c9-8(10)6-4-7-5(11)2-1-3-13(7)12-6/h4-5,8H,1-3,11H2
- InChI Key: IHRTVZZOXHCEPZ-UHFFFAOYSA-N
- SMILES: C12=CC(C(F)F)=NN1CCCC2N
2-(Difluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-4-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
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Enamine | EN300-363855-0.1g |
2-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2090480-15-0 | 0.1g |
$1207.0 | 2023-03-02 | ||
Enamine | EN300-363855-1.0g |
2-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2090480-15-0 | 1g |
$0.0 | 2023-06-07 | ||
Enamine | EN300-363855-5.0g |
2-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2090480-15-0 | 5.0g |
$3977.0 | 2023-03-02 | ||
Enamine | EN300-363855-0.5g |
2-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2090480-15-0 | 0.5g |
$1316.0 | 2023-03-02 | ||
Enamine | EN300-363855-0.05g |
2-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2090480-15-0 | 0.05g |
$1152.0 | 2023-03-02 | ||
Enamine | EN300-363855-0.25g |
2-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2090480-15-0 | 0.25g |
$1262.0 | 2023-03-02 | ||
Enamine | EN300-363855-10.0g |
2-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2090480-15-0 | 10.0g |
$5897.0 | 2023-03-02 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01054643-1g |
2-(Difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2090480-15-0 | 95% | 1g |
¥6860.0 | 2023-03-19 | |
Enamine | EN300-363855-2.5g |
2-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2090480-15-0 | 2.5g |
$2688.0 | 2023-03-02 |
2-(Difluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-4-amine Related Literature
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Yingjie Zhao,Ruomeng Duan,Jianzhang Zhao,Chen Li Chem. Commun., 2018,54, 12329-12332
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Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
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3. Structural dynamics effects on the ultrafast chemical bond cleavage of a photodissociation reaction†María E. Corrales,Garikoitz Balerdi,Rebeca de Nalda,Luis Bañares,Ahmed H. Zewail Phys. Chem. Chem. Phys., 2014,16, 8812-8818
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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Alain Mayer,Adrian Häberli,Christian J. Leumann Org. Biomol. Chem., 2005,3, 1653-1658
Additional information on 2-(Difluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-4-amine
2-(Difluoromethyl)-4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-4-amine: A Comprehensive Overview
The compound CAS No. 2090480-15-0, also known as 2-(Difluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-4-amine, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of atoms other than carbon in their ring structures. The inclusion of a difluoromethyl group and the tetrahydropyrazolo[1,5-a]pyridine moiety makes this compound unique and valuable for research and development purposes.
Recent studies have highlighted the importance of heterocyclic compounds like 2-(Difluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-4-amine in drug discovery and materials science. The presence of fluorine atoms in the difluoromethyl group contributes to the compound's stability and reactivity. Fluorinated compounds are known for their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. This makes them highly desirable in the pharmaceutical industry for developing new drug candidates.
The tetrahydropyrazolo[1,5-a]pyridine core of this compound is another key feature that contributes to its versatility. This structure is known to exhibit interesting electronic properties due to the conjugation within the ring system. Researchers have explored the use of such structures in various applications, including as building blocks for more complex molecules and as intermediates in organic synthesis.
In terms of synthesis, recent advancements have focused on optimizing the production process of 2-(Difluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-4-amine. Traditional methods often involve multi-step reactions with varying yields. However, modern techniques leveraging catalytic processes and green chemistry principles have significantly improved both efficiency and sustainability. These improvements are crucial for scaling up production to meet growing demand across industries.
The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in advanced materials such as semiconductors and optoelectronic devices. Recent studies have demonstrated its potential as a component in organic light-emitting diodes (OLEDs) due to its ability to facilitate efficient charge transport within device structures.
In addition to its technical applications, the environmental impact of synthesizing and using 2-(Difluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-4-amine has also come under scrutiny. Researchers are actively exploring ways to minimize waste generation and reduce energy consumption during production processes. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing practices.
Looking ahead, the future of this compound appears bright as ongoing research continues to uncover new applications and optimize existing ones. Its role in drug discovery remains particularly promising due to its potential to target specific biological pathways with high precision. Furthermore, advancements in computational chemistry are enabling researchers to predict and design novel derivatives with enhanced properties tailored for specific uses.
In conclusion, CAS No. 2090480-15-0, or 2-(Difluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-4-amine, stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure combined with recent advancements in synthesis techniques positions it as a key player in both academic research and industrial development.
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